molecular formula C12H17BrO B8436971 2-Bromo-1-methyl-3-(neopentyloxy)benzene

2-Bromo-1-methyl-3-(neopentyloxy)benzene

Cat. No. B8436971
M. Wt: 257.17 g/mol
InChI Key: HZECCEOMGXXOCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-1-methyl-3-(neopentyloxy)benzene is a useful research compound. Its molecular formula is C12H17BrO and its molecular weight is 257.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-1-methyl-3-(neopentyloxy)benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-1-methyl-3-(neopentyloxy)benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Bromo-1-methyl-3-(neopentyloxy)benzene

Molecular Formula

C12H17BrO

Molecular Weight

257.17 g/mol

IUPAC Name

2-bromo-1-(2,2-dimethylpropoxy)-3-methylbenzene

InChI

InChI=1S/C12H17BrO/c1-9-6-5-7-10(11(9)13)14-8-12(2,3)4/h5-7H,8H2,1-4H3

InChI Key

HZECCEOMGXXOCW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)OCC(C)(C)C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A vial was charged with 2-bromo-1-iodo-3-methylbenzene (677 mg, 2.28 mmol), neopentyl alcohol (2.21 g, 25.08 mmol), copper(I) iodide (43.4 mg, 0.228 mmol), 1,10-phenanthroline (82 mg, 0.456 mmol) and cesium carbonate (1.04 mg, 3.19 mmol). The vial was sealed under air atmosphere and heated to 110° C. for 24 h. The reaction mixture was cooled to rt and diethyl ether was added. The suspension was filtered through a pad of silica gel. The solvent was removed under reduced pressure and the remaining residue was purified by flash chromatography (100% hexanes). 2-Bromo-1-methyl-3-(neopentyloxy)benzene was obtained as a colorless oil.
Quantity
677 mg
Type
reactant
Reaction Step One
Quantity
2.21 g
Type
reactant
Reaction Step One
Quantity
82 mg
Type
reactant
Reaction Step One
Quantity
1.04 mg
Type
reactant
Reaction Step One
Quantity
43.4 mg
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.